Cas no 102210-02-6 (3,3,3-Trifluoro-2-methyl- L-Alanine)

• Product Name: 3,3,3-Trifluoro-2-methyl- L-Alanine
• CAS No: 102210-02-6
• MF: C₄H₆F₃NO₂
• MW: 157.091151714325
• CID: 124964
• PubChem ID: 5311799
• Update Time: 2025-05-25

3,3,3-Trifluoro-2-methyl- L-Alanine Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3,3,3-trifluoro-2-methyl-
• 2-AMINO-3,3,3-TRIFLUORO-2-METHYLPROPANOIC ACID
• H-alpha-Tfm-D-Ala-OH
• (R)-(+)-3,3,3-trifluoro-2-amino-2-methylpropianoic acid
• (R)-2-methyl-3,3,3-trifluoroalanine
• (R)-3,3,3-trifluoro-2-methylalanine
• L-Alanine,3,3,3-trifluoro-2-methyl-(9CI)
• R(+)-2-trifluoromethylalanine
• 102210-02-6
• FT-0657571
• MFCD07777232
• DTXSID80907260
• EN300-90127
• DL-Alanine, 3,3,3-trifluoro-2-methyl-
• SCHEMBL6437798
• A800543
• 2-amino-3,3,3-trifluoro-2-methyl-propanoic acid
• AMY14735
• AKOS005602113
• AB42403
• 2-azanyl-3,3,3-tris(fluoranyl)-2-methyl-propanoic acid
• 422-23-1
• 3,3,3-Trifluoro-2-aminoisobutyrate
• 3,3,3-Trifluoro-2-methyl-DL-alanine
• 55601-02-0
• 3,3,3-Trifluoro-2-methyl- L-Alanine

• Inchi： 1S/C4H6F3NO2/c1-3(8,2(9)10)4(5,6)7/h8H2,1H3,(H,9,10)
• InChI Key： JBQBFDPQDFDHEC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)N)(F)F

Computed Properties

• Exact Mass: 157.03500
• Monoisotopic Mass: 157.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.05100

3,3,3-Trifluoro-2-methyl- L-Alanine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Additional information on 3,3,3-Trifluoro-2-methyl- L-Alanine

Recent Advances in the Study of 3,3,3-Trifluoro-2-methyl-L-Alanine (CAS: 102210-02-6)

The compound 3,3,3-Trifluoro-2-methyl-L-Alanine (CAS: 102210-02-6) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the field of chemical biology and pharmaceutical research. This non-natural amino acid derivative, characterized by its trifluoromethyl group and methyl substitution, has been explored for its role in enzyme inhibition, metabolic studies, and drug development. Recent studies have shed light on its synthesis, biochemical interactions, and therapeutic potential, making it a subject of intense scientific inquiry.

One of the key areas of research involving 3,3,3-Trifluoro-2-methyl-L-Alanine is its application as a mechanism-based inhibitor of enzymes such as alanine racemase and other pyridoxal phosphate (PLP)-dependent enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against bacterial alanine racemase, an enzyme critical for bacterial cell wall biosynthesis. The study highlighted the compound's ability to form a stable covalent adduct with the PLP cofactor, leading to irreversible enzyme inactivation. This finding has significant implications for the development of novel antibiotics targeting resistant bacterial strains.

In addition to its enzyme inhibitory properties, 3,3,3-Trifluoro-2-methyl-L-Alanine has been investigated for its metabolic stability and potential use in positron emission tomography (PET) imaging. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored the incorporation of fluorine-18 labeled derivatives of this compound for tracing amino acid metabolism in tumors. The results indicated high metabolic stability and selective uptake in cancer cells, suggesting its utility as a PET tracer for oncology applications. This research opens new avenues for non-invasive diagnostic tools in cancer management.

The synthetic routes to 3,3,3-Trifluoro-2-methyl-L-Alanine have also seen advancements. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis method using chiral auxiliaries, achieving higher enantiomeric purity and yield compared to previous methods. This development is crucial for scaling up production for pharmaceutical applications, addressing previous challenges in obtaining the compound in sufficient quantities for clinical studies.

From a toxicological perspective, recent in vitro and in vivo studies have provided valuable insights into the safety profile of 3,3,3-Trifluoro-2-methyl-L-Alanine. Research published in Chemical Research in Toxicology in early 2024 reported no significant cytotoxicity in human cell lines at therapeutic concentrations, along with favorable pharmacokinetic properties in animal models. These findings support further investigation of this compound as a potential drug candidate, particularly for infectious diseases and cancer-related applications.

Looking forward, the unique properties of 3,3,3-Trifluoro-2-methyl-L-Alanine position it as a versatile scaffold for medicinal chemistry. Current research directions include the development of prodrug derivatives to enhance bioavailability, exploration of its effects on other PLP-dependent enzymes in neurological disorders, and investigation of its potential as a building block for peptide-based therapeutics. The compound's ability to modulate biological pathways through its distinctive fluorine substitution pattern continues to make it a valuable subject for interdisciplinary research in chemical biology and drug discovery.